Cas no 344271-66-5 (5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 344271-66-5
• MF: C₁₁H₁₁Cl₂N₃OS₂
• MW: 336.260537385941
• CID: 5014074
• Update Time: 2025-10-24

5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-{[(2,6-dichlorophenyl)methanesulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-{[(2,6-dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H11Cl2N3OS2/c1-16-10(14-15-11(16)18)6-19(17)5-7-8(12)3-2-4-9(7)13/h2-4H,5-6H2,1H3,(H,15,18)
• InChI Key： PWCTWNFFIAVRQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(CC1=NNC(N1C)=S)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 344271-66-5)

5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 344271-66-5) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a 1,2,4-triazole core, a sulfinylmethyl linker, and a 2,6-dichlorobenzyl moiety, which collectively contribute to its unique chemical and biological properties. Researchers are particularly interested in its potential applications due to the growing demand for novel sulfur-containing heterocycles in drug discovery and crop protection.

The compound’s CAS No. 344271-66-5 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication across scientific databases. Its IUPAC name reflects the intricate substitution pattern, highlighting the presence of a thiol group at the 3-position of the triazole ring, a feature often associated with bioactivity. Recent studies suggest that derivatives of 1,2,4-triazole-3-thiol exhibit diverse pharmacological effects, including antimicrobial and anti-inflammatory properties, aligning with current trends in targeted therapy development.

In the context of agrochemical innovation, 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is explored for its potential role in pest resistance management. The 2,6-dichlorobenzyl group is known to enhance ligand-receptor interactions in certain enzyme systems, a trait leveraged in designing next-generation plant protection agents. This aligns with the global push for sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized.

From a synthetic chemistry perspective, the sulfinylmethyl bridge in this compound offers intriguing reactivity. Sulfoxide-containing molecules are increasingly studied for their chiral properties and metabolic stability, addressing key challenges in medicinal chemistry optimization. The compound’s thiol-triazole scaffold also resonates with the rise of click chemistry applications, enabling modular derivatization for library synthesis in drug discovery pipelines.

Analytical characterization of CAS No. 344271-66-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, given its multifunctional structure. Purity assessment is critical, as impurities in sulfur-containing compounds may influence biological activity. This underscores the importance of quality control protocols in industrial-scale production, a topic frequently queried in pharmaceutical manufacturing forums.

Environmental and toxicological profiling of this compound remains an active area of investigation. While not classified as hazardous under standard guidelines, its biodegradation pathways and ecotoxicology data are essential for regulatory compliance, particularly in green chemistry initiatives. Such studies respond to the increasing public interest in eco-friendly chemical design, as reflected in search engine analytics.

In summary, 5-{[(2,6-Dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol represents a compelling case study in the intersection of structural complexity and applied science. Its versatility across life sciences and material innovation continues to inspire research, making it a recurring subject in academic publications and patent literature worldwide.